4-Methylphenyl 2,3,4,6-tetra-O-trimethylsilyl-1-thio-beta-D-glucopyranoside

• CAS No.: 942043-17-6
• Molecular Formula: C25H50O5SSi4
• Molecular Weight: 575.1 g/mol
• IUPAC Name: trimethyl-[(2S,3R,4S,5R,6R)-2-(4-methylphenyl)sulfanyl-3,5-bis(trimethylsilyloxy)-6-(trimethylsilyloxymethyl)oxan-4-yl]oxysilane
• InChI: InChI=1S/C25H50O5SSi4/c1-19-14-16-20(17-15-19)31-25-24(30-35(11,12)13)23(29-34(8,9)10)22(28-33(5,6)7)21(27-25)18-26-32(2,3)4/h14-17,21-25H,18H2,1-13H3/t21-,22-,23+,24-,25+/m1/s1
• InChI Key: FVWMHGKJMGETAM-RXFVIIJJSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C
• Canonical SMILES: CC1=CC=C(C=C1)SC2C(C(C(C(O2)CO[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C

Description

is a complex organic compound with the following structural formula:

4-Methylphenyl 2,3,4,6-tetra-O-trimethylsilyl-1-thio-beta-D-glucopyranoside: $$\text{CH}_3\text{C}_6\text{H}_4\text{CH}_2\text{O}\text{S}\text{Si}(\text{CH}_3)_3$$CH3​C6​H4​CH2​OSSi(CH3​)3​

• It belongs to the class of thioglycosides , which are glycosides containing a sulfur atom in place of the oxygen atom in the glycosidic linkage.
• Thioglycosides find applications in various fields due to their unique properties.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• For biological effects, it likely interacts with cellular receptors or enzymes due to its glycosidic structure.

Comparison with Similar Compounds

Similar Compounds: